Methylhydrazine dihydrochloride
Overview
Description
Methylhydrazines are hydrazines that have additional methyl groups . Methylhydrazine dihydrochloride has the molecular formula CH₈Cl₂N₂ . It is used in the organic synthesis, production of drugs, plant growth regulators, and also as rocket fuel components .
Synthesis Analysis
A simple, rapid, and sensitive method is developed for the simultaneous determination of hydrazine, methylhydrazine, and 1,1-dimethylhydrazine in waters based on precolumn derivatization with benzaldehyde . The conditions of derivatization are chosen: the type, pH and concentration of the buffer system; the concentration of the reagent and the surfactant; and the temperature and duration of the reaction .Molecular Structure Analysis
Methylhydrazine dihydrochloride has an average mass of 118.994 Da and a monoisotopic mass of 118.006454 Da . Methylhydrazines are hydrazines that have additional methyl groups .Chemical Reactions Analysis
Methylhydrazine can be used to induce asymmetric aerobic epoxidation of β-trifluoromethyl-β,β-disubstituted enones to synthesize enantioselective trifluoromethyl-substituted epoxides . It can also be used to synthesize 1-methyl-3,5-dinitro-1 H -1,2,4-triazole (DNMT), a substitute for TNT explosive .Physical And Chemical Properties Analysis
Methylhydrazine dihydrochloride is a colorless liquid with an ammonia-like odor . It has an average mass of 118.994 Da and a monoisotopic mass of 118.006454 Da .Scientific Research Applications
Synthesis of Pyrazoles
Methylhydrazine dihydrochloride is used in the synthesis of pyrazole-containing compounds . Pyrazoles are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure . They have proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .
Analytical Chemistry
Methylhydrazine dihydrochloride is used in the simultaneous determination of hydrazine, methylhydrazine, and 1,1-dimethylhydrazine in waters . This method is based on precolumn derivatization with benzaldehyde and the determination of the resulting products by reversed-phase HPLC with spectrophotometric detection .
Propellant in Military and Aviation Industries
Hydrazines, including methylhydrazine, are used as propellants in military and aviation industries . They are used in devices such as the U.S. Air Force F-16 Emergency Power Unit and SpaceX SuperDraco Rockets .
Organic Synthesis
Methylhydrazine is a product of large-tonnage production and is widely used in organic synthesis . It is used in the production of various organic compounds due to its reactivity and versatility .
Production of Drugs
Methylhydrazine is used in the production of drugs . Its reactivity and the ability to form various derivatives make it a valuable compound in pharmaceutical chemistry .
Plant Growth Regulators
Methylhydrazine is used in the production of plant growth regulators . These compounds are used to control the growth and development of plants, and methylhydrazine derivatives play a crucial role in their synthesis .
Mechanism of Action
Target of Action
Methylhydrazine dihydrochloride, a derivative of hydrazine, primarily targets the respiratory and central nervous systems . It is known to be highly toxic and is used in various industries, including the military and aviation sectors .
Mode of Action
It is known that hydrazines, in general, can cause significant soft tissue injury, pulmonary injury, seizures, coma, and even death . The neurologic presentations can vary based on the exposure compound and dose .
Biochemical Pathways
Hydrazines are known to be involved in various metabolic pathways
Pharmacokinetics
It is known that hydrazines can be rapidly absorbed and excreted largely unchanged in the urine
Result of Action
The result of Methylhydrazine dihydrochloride action can lead to significant soft tissue injury, pulmonary injury, seizures, coma, and even death . It has also been used as a reducing agent in combination with a Co catalyst, leading to the chemoselective reduction of nitroarenes to arylamines .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methylhydrazine dihydrochloride. For instance, it can be released into the environment from places that make, process, or use these chemicals . Exposure to small amounts of hydrazines and its derivatives can cause significant health effects .
Safety and Hazards
Hydrazines are highly reactive and easily catch fire. Workers may be harmed from exposure to hydrazine. The level of harm depends upon the dose, duration, and work being done . Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition .
properties
IUPAC Name |
methylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH6N2.2ClH/c1-3-2;;/h3H,2H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTAWQGONZIWLRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH8Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00203897 |
Source
|
| Record name | Hydrazine, methyl-, dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00203897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55330-60-4 |
Source
|
| Record name | Hydrazine, methyl-, dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055330604 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hydrazine, methyl-, dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00203897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
